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Compound of Interest

Compound Name: 1,2-Bis(o-aminophenoxy)ethane

Cat. No.: B014864

This guide provides essential safety and logistical information for the proper disposal of 1,2-
Bis(o-aminophenoxy)ethane, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety Considerations:

Before handling 1,2-Bis(o-aminophenoxy)ethane for disposal, it is imperative to consult the
Safety Data Sheet (SDS). This compound is classified as hazardous, and appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at
all times.[1][2][3] Handle the chemical in a well-ventilated area or under a fume hood to avoid
inhalation of dust or vapors.[3][4]

Hazard Identification and Classification
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Property Classification

Signal Word Warning

H302 (Harmful if swallowed), H315 (Causes
Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

UN Number: UN3077Proper Shipping Name:
Environmentally hazardous substance, solid,

Transport Information n.o.s. (1,2-Bis(o-aminophenoxy)ethane)Hazard
Class: 9Packing Group: IlIMarine Pollutant:
Yes[4]

Ecotoxicity LC50 (Danio rerio, 96h): >11.1 mg/L[4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1,2-Bis(o-aminophenoxy)ethane is
through a licensed professional waste disposal service.[1][2] Incineration at an approved
hazardous waste treatment facility is a common final disposal method for aromatic amines.[5]

1. Waste Segregation and Collection:

» Treat all 1,2-Bis(o-aminophenoxy)ethane and materials contaminated with it (e.g., gloves,
wipes, absorbent pads) as hazardous waste.[6][7]

o Collect waste in a designated, properly labeled, and sealed container. The container must be
compatible with the chemical.[5][8][9]

» Do not mix this waste with other waste streams, particularly incompatible chemicals.[8]
2. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,2-
Bis(o-aminophenoxy)ethane".[5][9]

o Store the sealed container in a designated and secure Satellite Accumulation Area while
awaiting pickup.[5][9]
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e Ensure the storage area is cool, dry, and away from sources of ignition.[10]
3. Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.[5][9]

o Provide them with the necessary information about the waste, including the chemical name
and quantity.

4. Spill Management:
 In the event of a spill, evacuate the area and ensure adequate ventilation.[4]

o For small spills, carefully sweep up the solid material, taking care not to create dust, and
place it in a sealed container for disposal.[3][4]

o Materials used for cleanup must also be treated as hazardous waste.[6][7]

o For large spills, contact your EHS department immediately.[6]

Experimental Protocol: Chemical Degradation of
Aromatic Amines

For laboratories with the appropriate facilities and trained personnel, chemical degradation can
be a method to treat small quantities of aromatic amine waste before disposal. The following
protocol is based on potassium permanganate oxidation.[5] This procedure should only be
performed by trained chemists in a controlled laboratory setting.

Materials:

Aromatic amine waste (e.g., 1,2-Bis(o-aminophenoxy)ethane)

Concentrated Sulfuric Acid (H2SOa)

Potassium Permanganate (KMnQa)

Sodium Hydrogen Sulfite (NaHSOs3)
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e Large reaction flask

o Stir plate and stir bar

o Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)
Procedure:

e Preparation: In a fume hood, prepare a 1.7 N sulfuric acid solution by carefully adding the
calculated amount of concentrated H2SOa to water (always add acid to water).

e Dissolution: In the reaction flask, dissolve 0.01 mol of the aromatic amine waste in 3 L of the
1.7 N sulfuric acid solution with stirring.

e Oxidation: Slowly add a 5% solution of potassium permanganate to the dissolved amine
solution while stirring. Continue adding the permanganate solution until a purple color
persists for at least 30 minutes, indicating that the oxidation is complete.

o Neutralization: After the reaction is complete, neutralize the excess potassium permanganate
by slowly adding solid sodium hydrogen sulfite until the purple color disappears.

o Disposal: The resulting solution should be neutralized to a pH between 6 and 8 and can then
be disposed of in accordance with local regulations for aqueous waste.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1,2-Bis(o-aminophenoxy)ethane.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b014864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Generation of
1,2-Bis(o-aminophenoxy)ethane Waste

Y +

Wear Appropriate PPE Contain and Clean Up Spill
(Gloves, Goggles, Lab Coat) Using Appropriate Procedures

\ 4
Segregate from Other Collect Spill Debris as
Waste Streams Hazardous Waste

Use Compatible, Sealed,
and Labeled Container

Store in Designated
Satellite Accumulation Area

Schedule Waste Pickup
with EHS or Licensed Contractor

Authorized Transport to
Treatment Facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 1,2-Bis(o-aminophenoxy)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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